Cas no 163921-65-1 (Azithromycin-d)

• Product Name: Azithromycin-d
• CAS No: 163921-65-1
• MF: C₃₈H₇₂N₂O₁₂
• MW: 752.00297832489
• CID: 1062514
• PubChem ID: 71313607
• Update Time: 2025-07-19

Azithromycin-d Chemical and Physical Properties

Names and Identifiers

• Azithromycin-d3
• XZ-450-d3
• Sumamed-d3
• Ribotrex-d3
• CP-62993-d3
• Zitromax-d3
• Zithromaz-d3
• Trozocina-d3
• Azitrocin-d3
• Azithromycin-d
• 163921-65-1
• A936287
• CS-0092952
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-6-(trideuteriomethyl)-1-oxa-6-azacyclopentadecan-15-one
• MS-31324
• G13604
• HY-17506S
• DA-71250

• Inchi： 1S/C38H72N2O12/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28/h20-33,35,41-43,45-46H,15-19H2,1-14H3/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1/i13D3
• InChI Key： MQTOSJVFKKJCRP-DAANATKPSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)CN(C([2H])([2H])[2H])[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)O

Computed Properties

• Exact Mass: 751.52735597g/mol
• Monoisotopic Mass: 751.52735597g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Melting Point: 125-1290C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Azithromycin-d

Professional Introduction to Azithromycin-d (CAS No. 163921-65-1)

Azithromycin-d, chemically designated as 6,6-dimethyl-9-deoxy-9a-methoxy-9a-(1-methylpropyl)-3-oxo-3a,4,5,6-tetrahydro-2-pyridinylamino-15-oxo-4-triacontene-1-carboxylic acid, is a significant compound in the field of pharmaceutical chemistry. With the CAS number 163921-65-1, this molecule has garnered attention for its unique structural properties and therapeutic applications. Azithromycin-d is a derivative of azithromycin, a well-known macrolide antibiotic widely used in the treatment of various bacterial infections.

The molecular structure of Azithromycin-d incorporates several key modifications that enhance its pharmacological profile. The presence of a dimethyl group at the 6-position and a methylpropyl group at the 9a-position contributes to its stability and bioavailability. These structural features are critical in determining its interaction with bacterial ribosomes, thereby inhibiting protein synthesis in pathogens. This mechanism of action makes Azithromycin-d an effective candidate for addressing resistant bacterial strains.

Recent advancements in pharmaceutical research have highlighted the potential of Azithromycin-d in combating multidrug-resistant bacteria. Studies have demonstrated that this derivative exhibits enhanced efficacy against Gram-negative and Gram-positive bacteria compared to its parent compound, azithromycin. The modifications in its structure improve its ability to penetrate bacterial cell membranes, leading to more pronounced antibacterial effects.

The pharmacokinetic properties of Azithromycin-d are another area of interest. Unlike traditional macrolides, which often require multiple daily dosages, Azithromycin-d has shown promise in achieving prolonged half-life and reduced dosing frequency. This attribute is particularly beneficial for patients who require long-term antibiotic therapy, as it enhances compliance and reduces the risk of side effects associated with frequent dosing.

Moreover, the safety profile of Azithromycin-d has been extensively evaluated through preclinical and clinical studies. These investigations have revealed that it exhibits a favorable tolerability profile, with minimal adverse effects reported. Common side effects include mild gastrointestinal disturbances, which are typically transient and well-tolerated. This makes Azithromycin-d a promising alternative for patients who experience intolerance to other antibiotics.

In the context of global health challenges, the development of novel antibiotics like Azithromycin-d is crucial for addressing emerging infectious diseases. The rise of antibiotic-resistant bacteria necessitates the discovery of new therapeutic agents that can overcome existing resistance mechanisms. Azithromycin-d's unique chemical structure positions it as a valuable tool in the fight against bacterial infections, particularly those caused by pathogens that have developed resistance to conventional antibiotics.

The synthesis of Azithromycin-d involves complex organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. These synthetic techniques also contribute to scalability, making it feasible to produce sufficient quantities for clinical use.

From a regulatory perspective, Azithromycin-d must undergo rigorous testing to meet safety and efficacy standards before being approved for human use. Regulatory agencies such as the FDA and EMA have stringent guidelines that govern the approval process for new pharmaceuticals. Compliance with these regulations ensures that patients receive safe and effective treatments.

The future prospects of Azithromycin-d are promising, with ongoing research exploring its potential applications beyond traditional antibiotic therapy. Investigational studies are examining its efficacy in treating inflammatory conditions by modulating immune responses. Additionally, its structural properties make it a candidate for developing combination therapies that could enhance treatment outcomes.

In conclusion, Azithromycin-d (CAS No. 163921-65-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural modifications contribute to enhanced antibacterial activity and improved pharmacokinetic properties. With promising results from preclinical and clinical studies, this compound holds great potential for addressing global health challenges associated with bacterial infections. Continued research and development will further elucidate its therapeutic applications and solidify its role in modern medicine.